Cas no 2118712-91-5 (8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole)

• Product Name: 8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole
• CAS No: 2118712-91-5
• MF: C₁₃H₁₄FN
• MW: 203.255366802216
• CID: 5984875
• PubChem ID: 165458291
• Update Time: 2025-05-25

8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2118712-91-5
• 8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole
• EN300-742216

• Inchi： 1S/C13H14FN/c1-8-4-2-5-9-10-6-3-7-11(14)13(10)15-12(8)9/h3,6-8,15H,2,4-5H2,1H3
• InChI Key： ULYZLIDBPUTTSM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC1=C2CCCC1C

Computed Properties

• Exact Mass: 203.111027613g/mol
• Monoisotopic Mass: 203.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.8Ų

Additional information on 8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole

8-Fluoro-1-Methyl-2,3,4,9-Tetrahydro-1H-Carbazole: A Comprehensive Overview

8-Fluoro-1-Methyl-2,3,4,9-Tetrahydro-1H-Carbazole, also known by its CAS registry number CAS No 2118712-91-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the carbazole family, which is renowned for its unique electronic properties and structural versatility. The presence of a fluorine atom at the 8-position and a methyl group at the 1-position introduces intriguing electronic and steric effects that make this compound particularly valuable for various applications.

The synthesis of 8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole typically involves multi-step organic reactions. Recent advancements in catalytic methods have enabled more efficient pathways for its preparation. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the carbazole skeleton with high precision. The methyl group at the 1-position is introduced via alkylation or methylation steps, while the fluorine atom is incorporated through nucleophilic aromatic substitution or other fluorination techniques.

One of the most notable features of this compound is its fluorescence properties. Studies have shown that 8-fluoro substitution enhances the emission efficiency due to reduced intersystem crossing and minimized non-radiative decay pathways. This makes it an excellent candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and fluorescence sensors. Recent research has demonstrated that incorporating this compound into OLEDs can significantly improve device performance by enhancing color purity and reducing energy loss.

In addition to its optical properties, 8-fluoro-1-methyl-substituted carbazole derivatives exhibit remarkable stability under thermal and photochemical conditions. This stability is attributed to the electron-withdrawing effect of the fluorine atom and the steric hindrance provided by the methyl group. These characteristics make it suitable for use in high-performance materials that require prolonged durability under harsh operating conditions.

The structural flexibility of CAS No 2118712-91-5 allows for further functionalization to tailor its properties for specific applications. For example, researchers have explored the incorporation of additional substituents to modulate electronic transitions and improve solubility in organic solvents. Such modifications are crucial for expanding its utility in areas such as drug delivery systems and advanced coatings.

Recent studies have also highlighted the potential of this compound in bio-related applications. Its ability to interact with biomolecules through non-covalent interactions makes it a promising candidate for drug delivery vehicles or bioimaging agents. However, further investigations are required to fully understand its biocompatibility and pharmacokinetic profiles.

In conclusion, 8-fluoro-1-methyl-2,3,4,9-tetrahydro-1H-carbazole (CAS No 2118712-91-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique combination of electronic properties, structural flexibility, and stability positions it as a key player in advancing modern materials science and technology.